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Compound of Interest

Compound Name: Pentyl formate

Cat. No.: B1581598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentyl formate (C₆H₁₂O₂), also known as amyl formate, is a formate ester recognized for its

characteristic fruity aroma.[1][2] Beyond its application as a flavoring and fragrance agent,

understanding its thermodynamic properties is crucial for process design, safety, and modeling

in various chemical and pharmaceutical applications. This technical guide provides a

comprehensive overview of the key thermodynamic and physical properties of pentyl formate,

details common experimental methodologies for their determination, and presents the data in a

structured format for ease of reference.

Physicochemical and Thermodynamic Data
The following tables summarize the critical physicochemical and thermodynamic properties of

pentyl formate. This data has been compiled from various sources, including the NIST/TRC

Web Thermo Tables, and represents a combination of experimentally determined and critically

evaluated values.[3]

Table 1: General Physicochemical Properties of Pentyl Formate
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Property Value Source(s)

Molecular Formula C₆H₁₂O₂ [4][5]

Molecular Weight 116.16 g/mol [5][6]

CAS Registry Number 638-49-3 [4][7]

Appearance Clear, colorless liquid [5][6]

Odor Plum-like, banana-like [5][6]

Density 0.881-0.887 g/cm³ at 25 °C [6][7]

Melting Point -73.5 °C [4][6]

Boiling Point 130-132.4 °C at 760 mmHg [4][7]

Flash Point 26-31.9 °C [4][5]

Water Solubility 4.09 g/L (Predicted) [5]

Refractive Index (n20/D) 1.396-1.402 [6][7]

Table 2: Thermodynamic Properties of Pentyl Formate
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Property Value Conditions Source(s)

Vapor Pressure 8.9 ± 0.2 mmHg at 25°C [4]

70 hPa (52.5 mmHg) at 50°C [7]

Enthalpy of Formation

(Liquid)

Critically evaluated

data available
- [3]

Enthalpy of Formation

(Gas)

Critically evaluated

data available
- [3]

Enthalpy of

Vaporization (ΔvapH°)

Data available as a

function of

temperature

- [3][8]

Heat Capacity at

Constant Pressure

(Cp,gas)

Data available as a

function of

temperature (200-

1000 K)

Ideal Gas [3][8]

Heat Capacity at

Saturation Pressure

(Liquid)

Data available as a

function of

temperature (199.7-

564.268 K)

Liquid in equilibrium

with Gas
[3]

Entropy (Ideal Gas)

Data available as a

function of

temperature and

pressure (200-1000 K)

Ideal Gas [3]

Entropy (Liquid)

Data available as a

function of

temperature (199.7-

564.268 K)

Liquid in equilibrium

with Gas
[3]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

Data available - [8]

Critical Temperature 303 °C - [9]

Critical Pressure 3.1 atm - [9]
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LogP (Octanol/Water

Partition Coefficient)
1.89 - 2.1 - [4][5]

Experimental Protocols for Determination of
Thermodynamic Properties
While specific experimental data for pentyl formate is often proprietary, the following sections

describe generalized, standard methodologies for determining the key thermodynamic

properties of esters like pentyl formate.

a. Combustion Calorimetry (for Enthalpy of Formation):

This technique measures the heat released during the complete combustion of a substance in

a controlled environment.

Apparatus: A static bomb calorimeter is typically used.[10]

Procedure:

A precisely weighed sample of high-purity pentyl formate is placed in a sample holder

within a "bomb" (a high-pressure stainless steel vessel).

The bomb is filled with pure oxygen to a high pressure (e.g., 30 atm).

The bomb is submerged in a known mass of water in a well-insulated container (the

calorimeter).

The sample is ignited electrically.

The temperature change of the water is meticulously recorded to determine the heat of

combustion.

The standard enthalpy of formation is then calculated using Hess's law, from the heat of

combustion and the known standard enthalpies of formation of the combustion products

(CO₂ and H₂O).
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b. Differential Scanning Calorimetry (DSC) (for Heat Capacity and Enthalpy of Phase

Transitions):

DSC measures the difference in the amount of heat required to increase the temperature of a

sample and a reference.

Apparatus: A differential scanning calorimeter.

Procedure:

A small, accurately weighed sample of pentyl formate is hermetically sealed in a sample

pan. An empty sealed pan is used as a reference.

The sample and reference pans are heated at a constant rate.

The instrument records the difference in heat flow to the sample and the reference.

This heat flow difference is directly proportional to the heat capacity of the sample.

For phase transitions (like melting), the integrated peak area of the heat flow signal

provides the enthalpy of fusion.[11]

a. Static Method:

This method involves measuring the pressure of the vapor in equilibrium with the liquid at a

given temperature.

Apparatus: A thermostatted vessel connected to a pressure transducer.

Procedure:

A sample of pentyl formate is degassed to remove any dissolved air.

The sample is placed in a vessel, which is then evacuated.

The vessel is placed in a thermostat to maintain a constant temperature.
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The pressure of the vapor that develops in the headspace is measured once equilibrium is

reached.

This is repeated at various temperatures to obtain the vapor pressure curve.

b. Ebulliometry (Dynamic Method):

This method involves measuring the boiling point of the liquid at different applied pressures.

Apparatus: An ebulliometer.

Procedure:

The pressure in the apparatus is set to a specific value.

The liquid pentyl formate is heated until it boils.

The temperature at which the liquid and vapor are in equilibrium (the boiling point) is

precisely measured.

The procedure is repeated for a range of pressures.

Visualizations
Pentyl formate is typically synthesized via Fischer esterification, a reaction between a

carboxylic acid (formic acid) and an alcohol (pentanol), often in the presence of an acid

catalyst.[12]
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Figure 1: Fischer Esterification of Pentyl Formate
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Figure 2: DSC Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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